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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B1683352 Get Quote

Application Notes and Protocols for U-99194
Maleate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of U-99194 maleate
stock solutions for use in experimental settings. U-99194 maleate is a potent and selective

dopamine D3 receptor antagonist.

Chemical and Physical Properties
A summary of the key chemical and physical properties of U-99194 maleate is presented in

Table 1. This information is crucial for accurate preparation of stock solutions and for

understanding the compound's behavior in experimental systems.
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Property Value

Molecular Weight 393.48 g/mol

Molecular Formula C₁₇H₂₇NO₂ · C₄H₄O₄

Purity ≥98%

Solubility Soluble in water to 25 mM

Storage (Solid) Room temperature

Storage (Stock Solution) Aliquot and store at -20°C for up to one month

Experimental Protocols
1. Preparation of a 10 mM Stock Solution for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of U-99194 maleate, suitable

for use in a variety of cell-based assays.

Materials:

U-99194 maleate powder

Sterile, deionized water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of U-99194 maleate needed using the following formula: Mass (mg) = Molarity (mol/L) x

Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x

393.48 g/mol x 1000 mg/g = 3.93 mg
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Weigh the compound: Carefully weigh out 3.93 mg of U-99194 maleate powder and place it

into a sterile microcentrifuge tube.

Dissolve the compound: Add 1 mL of sterile, deionized water to the microcentrifuge tube

containing the U-99194 maleate powder.

Ensure complete dissolution: Vortex the tube until the compound is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. For

use, thaw an aliquot and dilute to the final desired concentration in the appropriate cell

culture medium.

2. Preparation of a 1 mg/mL Stock Solution for In Vivo Studies

This protocol details the preparation of a 1 mg/mL stock solution of U-99194 maleate in sterile

saline, suitable for subcutaneous administration in animal models, such as mice.

Materials:

U-99194 maleate powder

Sterile 0.9% sodium chloride (saline) solution for injection

Sterile conical tube

Vortex mixer

Calibrated pipette

Procedure:

Weigh the compound: Weigh out the desired amount of U-99194 maleate powder. For

example, to prepare 5 mL of a 1 mg/mL solution, weigh 5 mg of the compound.

Transfer to a sterile tube: Aseptically transfer the weighed powder into a sterile conical tube.
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Add sterile saline: Using a sterile pipette, add the corresponding volume of sterile 0.9%

saline to the conical tube (e.g., 5 mL for 5 mg of powder).

Ensure complete dissolution: Vortex the tube until the U-99194 maleate is fully dissolved.

The solution should be clear and free of particulates.

Storage and Use: This solution can be prepared fresh before each experiment. If short-term

storage is necessary, it can be stored at 2-8°C for a limited time. Ensure the solution is at

room temperature before administration to the animals.

Signaling Pathways and Experimental Workflows
U-99194 maleate exerts its effects by antagonizing the dopamine D3 receptor, a G protein-

coupled receptor (GPCR). The binding of dopamine to the D3 receptor typically leads to the

inhibition of adenylyl cyclase and subsequent cellular responses. U-99194 blocks this

interaction.
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Caption: Dopamine D3 Receptor Signaling Pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1683352?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a general workflow for preparing and using U-99194 maleate
in an experimental setting.

General Experimental Workflow for U-99194 Maleate
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Caption: General Experimental Workflow.

To cite this document: BenchChem. [Preparing U-99194 maleate stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683352#preparing-u-99194-maleate-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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